Cas no 879958-04-0 (4-methoxyphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate)

• Product Name: 4-methoxyphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate
• CAS No: 879958-04-0
• MF: C₁₃H₁₁ClN₂O₃S
• MW: 310.756040811539
• CID: 5975984
• PubChem ID: 16435972
• Update Time: 2025-10-29

4-methoxyphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-methoxyphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate
• SR-01000148567-1
• EN300-18053637
• CCG-144202
• 879958-04-0
• Z57907648
• 4-methoxyphenyl 5-chloro-2-(methylthio)pyrimidine-4-carboxylate
• SR-01000148567
• AKOS001872941

• Inchi： 1S/C13H11ClN2O3S/c1-18-8-3-5-9(6-4-8)19-12(17)11-10(14)7-15-13(16-11)20-2/h3-7H,1-2H3
• InChI Key： CYQMRGKZZPQURH-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1C(=O)OC1C=CC(=CC=1)OC)SC

Computed Properties

• Exact Mass: 310.0178911g/mol
• Monoisotopic Mass: 310.0178911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 86.6Ų

Additional information on 4-methoxyphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate

Comprehensive Overview of 4-Methoxyphenyl 5-Chloro-2-(Methylsulfanyl)Pyrimidine-4-Carboxylate (CAS No. 879958-04-0)

The compound 4-methoxyphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate (CAS No. 879958-04-0) is a specialized pyrimidine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 5-chloro substitution and a methylsulfanyl group, makes it a valuable intermediate in the synthesis of biologically active molecules. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

One of the key reasons for the growing attention toward 4-methoxyphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate is its relevance in drug discovery. Pyrimidine derivatives are known for their broad-spectrum biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of the methoxyphenyl moiety enhances the compound's bioavailability, making it a promising candidate for further pharmacological studies. Recent trends in AI-driven drug design have also highlighted the importance of such heterocyclic compounds in virtual screening and molecular docking studies.

In the agrochemical sector, CAS No. 879958-04-0 has garnered interest for its potential as a pesticide intermediate. The chloro and methylsulfanyl functional groups contribute to its pesticidal activity, which aligns with the increasing demand for eco-friendly crop protection solutions. With the global push toward sustainable agriculture, researchers are exploring how this compound can be optimized to reduce environmental impact while maintaining efficacy against pests.

The synthesis of 4-methoxyphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate typically involves multi-step organic reactions, including condensation and esterification processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity. These innovations address common challenges in pyrimidine chemistry, such as regioselectivity and byproduct formation, making the compound more accessible for industrial-scale production.

From a commercial perspective, the demand for CAS No. 879958-04-0 is driven by its versatility. Suppliers and manufacturers are focusing on high-purity grades to meet the stringent requirements of pharmaceutical and agrochemical applications. Analytical methods like HPLC and NMR spectroscopy are critical for quality control, ensuring consistency across batches. As the market for custom synthesis grows, this compound is likely to see increased adoption in contract research organizations (CROs) and specialty chemical firms.

Environmental and regulatory considerations also play a role in the compound's usage. While 4-methoxyphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate is not classified as hazardous, its handling and disposal must comply with green chemistry principles. Researchers are investigating biodegradable alternatives and safer synthetic routes to align with global regulations such as REACH and EPA guidelines.

In summary, 4-methoxyphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate (CAS No. 879958-04-0) represents a cutting-edge compound with multifaceted applications. Its integration into drug development and agrochemical innovation underscores its importance in modern science. As research continues to uncover its full potential, this pyrimidine derivative is poised to become a cornerstone in the next generation of bioactive molecules.